molecular formula C4H3FS B1278697 3-Fluorothiophene CAS No. 3093-88-7

3-Fluorothiophene

Cat. No. B1278697
CAS RN: 3093-88-7
M. Wt: 102.13 g/mol
InChI Key: WPAQIMRFMFRJTP-UHFFFAOYSA-N
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Description

3-Fluorothiophene is a chemical compound that is part of the thiophene family, characterized by the presence of a fluorine atom at the third position of the thiophene ring. This substitution with fluorine is known to influence the electronic properties of the thiophene, making it a valuable compound in the field of organic electronics and polymer chemistry .

Synthesis Analysis

The synthesis of 3-fluorothiophene has been approached through various methods. One efficient route reported an overall yield of 49% through a four-step process that includes the Schiemann reaction, which introduces the fluorine atom into

Scientific Research Applications

3-Fluorothiophene is a simple compound, but its synthesis is far from straightforward . It is an important compound that could be used to a much greater extent in a number of diverse areas if there were a simple and efficient synthesis . Here are some of the applications of 3-Fluorothiophene:

  • Soluble Semiconductors

    • Field : Material Science
    • Application : 3-Fluorothiophene derivatives are widely used as soluble semiconductors .
  • Polymers

    • Field : Polymer Chemistry
    • Application : 3-Fluorothiophene derivatives are used in the creation of polymers .
  • Blue Light Emitting Materials

    • Field : Optoelectronics
    • Application : 3-Fluorothiophene derivatives are used as blue light emitting materials .
  • Liquid Crystals

    • Field : Liquid Crystal Technology
    • Application : 3-Fluorothiophene derivatives are used in the production of liquid crystals .
  • Histone Deacetylase (HDAC) Inhibitors

    • Field : Biochemistry
    • Application : Some 3-Fluorothiophene derivatives represent potent selective class II histone deacetylase (HDAC) inhibitors .
  • Agonists of Sphingosine-1-Phosphate (S1P) Receptors

    • Field : Pharmacology
    • Application : Some 3-Fluorothiophene derivatives are used as agonists of sphingosine-1-phosphate (S1P) receptors .
  • Antistatic Agents

    • Field : Material Science
    • Application : 3-Fluorothiophene derivatives are used as antistatic agents .
  • Various Oligomers

    • Field : Polymer Chemistry
    • Application : 3-Fluorothiophene derivatives are used in the creation of various oligomers .
  • Herbicides

    • Field : Agriculture
    • Application : Some 3-Fluorothiophene derivatives are used as herbicides .
  • Xanthine Oxidase Inhibitors

    • Field : Biochemistry
    • Application : Some 3-Fluorothiophene derivatives are used as xanthine oxidase inhibitors .
  • Compounds for Sleep Modulation Therapy

    • Field : Pharmacology
    • Application : Some 3-Fluorothiophene derivatives are used in compounds for sleep modulation therapy .
  • Thermally Irreversible Photochromic Compounds

    • Field : Material Science
    • Application : Thiophene-substituted perfluorocyclopentenes, which include 3-Fluorothiophene derivatives, are being investigated as thermally irreversible photochromic compounds having a high resistance to fatigue .
  • Antistatic Agents

    • Field : Material Science
    • Application : 3-Fluorothiophene derivatives are used as antistatic agents .
  • Various Oligomers

    • Field : Polymer Chemistry
    • Application : 3-Fluorothiophene derivatives are used in the creation of various oligomers .
  • Herbicides

    • Field : Agriculture
    • Application : Some 3-Fluorothiophene derivatives are used as herbicides .
  • Xanthine Oxidase Inhibitors

    • Field : Biochemistry
    • Application : Some 3-Fluorothiophene derivatives are used as xanthine oxidase inhibitors .
  • Compounds for Sleep Modulation Therapy

    • Field : Pharmacology
    • Application : Some 3-Fluorothiophene derivatives are used in compounds for sleep modulation therapy .
  • Thermally Irreversible Photochromic Compounds

    • Field : Material Science
    • Application : Thiophene-substituted perfluorocyclopentenes, which include 3-Fluorothiophene derivatives, are being investigated as thermally irreversible photochromic compounds having a high resistance to fatigue .

Future Directions

A recent study demonstrated that fluorinating π-conjugated bridges utilizing 3-fluoro-2-iodothiophene is a practical strategy that deserves greater attention for increasing photovoltaic performance .

properties

IUPAC Name

3-fluorothiophene
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H3FS/c5-4-1-2-6-3-4/h1-3H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WPAQIMRFMFRJTP-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CSC=C1F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H3FS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80450307
Record name 3-fluorothiophene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80450307
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

102.13 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-Fluorothiophene

CAS RN

3093-88-7
Record name 3-fluorothiophene
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80450307
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 3-Fluorothiophene
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Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Citations

For This Compound
119
Citations
EC Taylor, P Zhou - Organic preparations and procedures …, 1997 - Taylor & Francis
… of 3-fluorothiophene-2-carboxylic acid (la). This compound has previously been prepared by three research groups. In one synthesis, 3-fluorothiophene (… The requisite 3-fluorothiophene …
Number of citations: 18 www.tandfonline.com
A El Kassmi, F Fache, M Lemaire - Journal of Electroanalytical Chemistry, 1994 - Elsevier
… We have recently reported the synthesis of 3-fluorothiophene … electrochemical polymerization of 3-fluorothiophene and the … materials (3-fluorothiophene and poly (3-fluorothiophene)) …
Number of citations: 63 www.sciencedirect.com
JT Blaskovits, T Bura, S Beaupre, SA Lopez… - …, 2017 - ACS Publications
… Following initial reports of the electropolymerization of 3-fluorothiophene (9) and the synthesis of a per-fluorinated oligothiophene (10) in the early 2000s, a patent describing different …
Number of citations: 34 pubs.acs.org
M Pomerantz, N Turkman - Synthesis, 2008 - thieme-connect.com
… Our successful synthesis of 3-fluorothiophene (1) involves … for the synthesis of methyl 3-fluorothiophene-2-carboxylate (2)… were mixed to yield methyl 3-fluorothiophene-2-carboxylate (2) …
Number of citations: 7 www.thieme-connect.com
JW Chiang, PY Lu, CC Han - Macromolecules, 2022 - ACS Publications
A facile and effective fluorination method has been successfully established, and the associated mechanism was studied for making various unprecedented 2-fluoro-3-alkoxythiophenes …
Number of citations: 3 pubs.acs.org
C Roy, T Bura, S Beaupré, MA Légaré, JP Sun… - …, 2017 - ACS Publications
… Turkman has reported a procedure for the synthesis of highly volatile 3-fluorothiophene (bp … ,5-dibromo-3-fluorothiophene, the synthesis of either 2-bromo-3-fluorothiophene or 2-bromo…
Number of citations: 30 pubs.acs.org
Z Fei, P Boufflet, S Wood, J Wade… - Journal of the …, 2015 - ACS Publications
… Poly(3-fluorothiophene) has been synthesized electrochemically as an insoluble material … (23) Co-polymers of 3-fluorothiophene or 3,4-difluorothiophene in combination with …
Number of citations: 238 pubs.acs.org
A El Kassmi, F Fache, M Lemaire - Synthetic communications, 1994 - Taylor & Francis
… The reported yields are GC yields Figure 1 : Synthesis of 3-fluorothiophene 3-fluorothiophene … Thus, G ro n o wi t 2 2 has obtained the 3-fluorothiophene from 3bromothiophene with a …
Number of citations: 23 www.tandfonline.com
P Boufflet - 2016 - spiral.imperial.ac.uk
… Scheme 2-2 – Most successful published routes to 3-fluorothiophene to date. Both require handling of the volatile compound 3-fluorothiophene, as well as multiple further steps to reach …
Number of citations: 4 spiral.imperial.ac.uk
S RODMAR, B RODMAR, MK Sharma… - Acta Chem …, 1968 - actachemscand.org
… In the present paper the analysis of the proton and fluorine magnetic resonance spectra of 2- and 3-fluorothiophene is given. In a following paper the spectra of the four …
Number of citations: 36 actachemscand.org

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